Cas no 1361776-49-9 (Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate)

• Product Name: Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate
• CAS No: 1361776-49-9
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 4919136
• Update Time: 2025-05-21

Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate

• Inchi： 1S/C13H9Cl2NO3/c1-19-13(18)12-8(3-5-11(17)16-12)9-6-7(14)2-4-10(9)15/h2-6H,1H3,(H,16,17)
• InChI Key： ULLIKGYGOSEDTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(NC=1C(=O)OC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate

Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate (CAS No. 1361776-49-9): A Comprehensive Overview

Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate (CAS No. 1361776-49-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications in medicinal chemistry. The presence of both chlorine and hydroxyl functional groups in its framework contributes to its distinct reactivity and potential biological activity.

The chemical structure of Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate consists of a picolinic acid derivative with methylation at the third carbon position and dichlorination at the second and fifth positions of the phenyl ring. This specific arrangement of atoms imparts unique electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic and analytical applications.

In recent years, Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate has been extensively studied for its potential role in drug discovery. Researchers have been particularly interested in its ability to modulate enzyme activity and interfere with signaling pathways associated with various diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory disorders.

The pharmacological properties of Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate have been further explored through computational modeling and experimental assays. These studies have revealed that the compound can bind to specific pockets on target proteins, thereby altering their function. The dichlorophenyl moiety, in particular, has been identified as a key pharmacophore responsible for the compound's binding affinity and efficacy.

One of the most exciting developments in the study of Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate is its potential application in the treatment of neurological disorders. Emerging research indicates that this compound may possess neuroprotective properties, making it a promising candidate for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl group in its structure plays a critical role in these interactions, facilitating stable binding to neuronal receptors and modulating neurotransmitter release.

The synthesis of Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the functionalization of a picolinic acid precursor, followed by selective chlorination and methylation steps. Advanced synthetic techniques such as cross-coupling reactions have been employed to ensure high yields and purity of the final product.

The analytical characterization of Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate has been performed using state-of-the-art spectroscopic methods including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed insights into the molecular structure and purity of the compound, ensuring that it meets stringent quality standards for pharmaceutical applications.

In conclusion, Methyl 3-(2,5-dichlorophenyl)-6-hydroxypicolinate (CAS No. 1361776-49-9) represents a significant advancement in pharmaceutical research. Its unique chemical properties and promising biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.